Cas no 2097073-18-0 ((R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester)
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
- SB35346
- 1-Benzyl 2-methyl (R)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
-
- MDL: MFCD30735898
- Inchi: 1S/C16H21NO4/c1-16(2)9-13(14(18)20-3)17(11-16)15(19)21-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3/t13-/m1/s1
- InChI Key: KOKLTGOHIRFVHG-CYBMUJFWSA-N
- SMILES: O(C)C([C@H]1CC(C)(C)CN1C(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 388
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-1g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 1g |
15943.2CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-5g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 5g |
58345.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-500mg |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 500mg |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-100mg |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 100mg |
4655.75CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1123787-100mg |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 95% | 100mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123787-500mg |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123787-1g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123787-5g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 95% | 5g |
$7705 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-1g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 1g |
¥17470.39 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0679-5g |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
2097073-18-0 | 97% | 5g |
¥61190.09 | 2025-01-20 |
(R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
Introduction to (R)-1-Cbz-4,4-Dimethylpyrrolidine-2-Carboxylic Acid Methyl Ester
The compound (R)-1-Cbz-4,4-dimethylpyrrolidine-2-carboxylic acid methyl ester with CAS No. 2097073-18-0 is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely used in pharmaceuticals due to its versatile properties. The Cbz group (benzyloxycarbonyl) is a protecting group commonly used in peptide synthesis, and its presence in this molecule highlights its potential role in medicinal chemistry applications.
Recent studies have shown that (R)-1-Cbz-4,4-dimethylpyrrolidine-2-carboxylic acid methyl ester exhibits promising bioactivity in preclinical models. Researchers have explored its potential as a precursor for more complex molecules, particularly in the development of novel therapeutics targeting neurodegenerative diseases. The methyl ester functionality suggests that this compound may undergo further transformations to yield active pharmaceutical ingredients (APIs).
The synthesis of this compound involves a multi-step process, including the formation of the pyrrolidine ring and subsequent functionalization with the Cbz group and methyl ester. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, which is critical for its biological activity. The (R) configuration indicates that this compound has a specific stereochemistry, which is essential for its interaction with biological targets.
In terms of applications, (R)-1-Cbz-4,4-dimethylpyrrolidine-2-carboxylic acid methyl ester has been utilized as an intermediate in the synthesis of peptide-based drugs. Its unique structure allows for the incorporation of diverse functional groups, making it a valuable building block in medicinal chemistry. Furthermore, recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.
From an analytical standpoint, the characterization of this compound has been performed using modern techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity. The CAS No. 2097073-18-0 serves as a unique identifier for this compound in scientific databases, ensuring accurate referencing in research literature.
Looking ahead, the continued exploration of (R)-1-Cbz-4,4-dimethylpyrrolidine-2-carboxylic acid methyl ester is expected to uncover new therapeutic applications. Its role as an intermediate in drug development underscores its importance in advancing medical science. As research progresses, this compound will likely contribute to the creation of innovative treatments for various diseases.
2097073-18-0 ((R)-1-Cbz-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)